Cas no 1002255-42-6 (4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1002255-42-6
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5957495
• PubChem ID: 8555048
• Update Time: 2025-10-12

4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide
• 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)pyridazine-3-carboxamide
• F2213-0293
• AKOS004953151
• 1002255-42-6
• N-mesityl-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C22H23N3O3/c1-13-10-15(3)20(16(4)11-13)23-22(27)21-18(28-5)12-19(26)25(24-21)17-9-7-6-8-14(17)2/h6-12H,1-5H3,(H,23,27)
• InChI Key： JTHCFTCPNQBVCM-UHFFFAOYSA-N
• SMILES： C1(C(NC2=C(C)C=C(C)C=C2C)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1OC

Computed Properties

• Exact Mass: 377.17394160g/mol
• Monoisotopic Mass: 377.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71Ų

Additional information on 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide

Introduction to 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide (CAS No. 1002255-42-6) and Its Emerging Applications in Chemical Biology

The compound 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide, identified by its CAS number 1002255-42-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyridazine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The presence of multiple substituents, including methoxy, methylphenyl, and trimethylphenyl groups, imparts unique electronic and steric properties that make this compound a promising candidate for further investigation.

In recent years, the field of drug discovery has seen a surge in the exploration of novel heterocyclic compounds, particularly those derived from pyridazine derivatives. Pyridazines are known for their broad spectrum of biological activities, ranging from antimicrobial to anticancer properties. The specific arrangement of functional groups in 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide suggests that it may interact with biological targets in distinct ways compared to other pyridazine-based molecules. This has prompted researchers to delve deeper into its structural and functional characteristics.

One of the most compelling aspects of this compound is its potential as a pharmacophore. The methoxy group at the 4-position and the trimethylphenyl group at the 2-position of the pyridazine ring contribute to its lipophilicity and hydrogen bonding capabilities, which are critical factors in drug-receptor interactions. Additionally, the methylphenyl substituent at the 1-position introduces a degree of rigidity and spatial orientation that can influence binding affinity and selectivity. These features make it an attractive candidate for designing molecules with enhanced target specificity.

Recent studies have begun to explore the pharmacological profile of derivatives similar to 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide. For instance, modifications in the substitution pattern have been shown to modulate activity against various enzymes and receptors. Preliminary in vitro assays have indicated that certain analogs exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them candidates for therapeutic applications in conditions such as arthritis or autoimmune diseases. The structural motifs present in this compound also suggest potential interactions with ion channels and receptors relevant to neurological disorders.

The synthesis of 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps typically include condensation reactions to form the pyridazine core, followed by functional group manipulations such as methylation and esterification. Advances in synthetic methodologies have enabled more efficient and scalable production of these compounds, facilitating their use in high-throughput screening campaigns.

In the context of drug development pipelines, this compound serves as a valuable building block for medicinal chemists. Its unique structural features allow for rapid diversification through combinatorial chemistry approaches, enabling the generation of large libraries of derivatives for screening purposes. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

The potential applications of 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide extend beyond traditional pharmaceuticals. Researchers are also investigating its use as an intermediate in materials science applications where pyridazine derivatives exhibit interesting electronic properties. This dual functionality underscores the versatility of this class of compounds and their relevance across multiple scientific disciplines.

As computational chemistry techniques continue to advance, virtual screening methods are being employed to predict the binding modes and affinities of compounds like 4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1,6-dihydropyridazine-3-carboxamide with various biological targets. These simulations can guide experimental efforts by prioritizing promising candidates for synthesis and testing. The integration of experimental data with computational predictions provides a powerful framework for accelerating drug discovery processes.

The safety profile of this compound is another critical consideration during its development. While preliminary toxicological assessments suggest that it exhibits moderate solubility and stability under physiological conditions, further studies are warranted to fully characterize its metabolic fate and potential side effects. Collaborative efforts between synthetic chemists and pharmacologists are essential to ensure that promising candidates like this one progress safely through preclinical testing phases.

In conclusion,4-methoxy-1-(2-methylphenyl)-6-oxo-N-(2,4,6-trimethylphenyl)-1， 6-dihydropyridazine -3-carboxamide (CAS No .1002255 -42 - 6) represents a significant advancement in chemical biology research . Its unique structural features , combined with emerging data on its biological activity , position it as a valuable asset for future therapeutic development . As research continues , it is likely that new applications will emerge , further solidifying its importance in both academic and industrial settings . p >